Cas no 2241865-50-7 (2,4-dibromopyrimidine-5,6-d2)

2,4-dibromopyrimidine-5,6-d2 structure
2,4-dibromopyrimidine-5,6-d2 structure
Product Name:2,4-dibromopyrimidine-5,6-d2
CAS No:2241865-50-7
MF:C4H2Br2N2
MW:239.892402172089
CID:6816960
PubChem ID:172400891
Update Time:2025-03-03

2,4-dibromopyrimidine-5,6-d2 Chemical and Physical Properties

Names and Identifiers

    • 2241865-50-7
    • CS-19814
    • 2,4-dibromopyrimidine-5,6-d2
    • Inchi: 1S/C4H2Br2N2/c5-3-1-2-7-4(6)8-3/h1-2H/i1D,2D
    • InChI Key: AOEHEEBFRCAFGC-QDNHWIQGSA-N
    • SMILES: BrC1C([2H])=C([2H])N=C(N=1)Br

Computed Properties

  • Exact Mass: 239.86898Da
  • Monoisotopic Mass: 237.87103Da
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 78.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.8Ų
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